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Compound of Interest

Compound Name: 9H-Fluorene-2-carboxylic acid

Cat. No.: B1296491 Get Quote

This document provides an in-depth overview of 9H-Fluorene-2-carboxylic acid, tailored for

researchers, scientists, and professionals in the field of drug development. It covers the

compound's nomenclature, chemical structure, and key physicochemical properties.

Chemical Identity and Nomenclature
The compound of interest is formally identified by the International Union of Pure and Applied

Chemistry (IUPAC) as 9H-fluorene-2-carboxylic acid.[1] It is also known by several

synonyms, including 2-fluorenecarboxylic acid and 2-carboxyfluorene.[1]

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 9H-fluorene-2-carboxylic acid[1]

Molecular Formula C₁₄H₁₀O₂[1]

CAS Number 7507-40-6[1]

Canonical SMILES
C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=O)O[1

]

| InChI Key | IBIDFEWDKNJSRD-UHFFFAOYSA-N[1] |
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Chemical Structure
The molecular structure of 9H-Fluorene-2-carboxylic acid consists of a fluorene core, which

is a polycyclic aromatic hydrocarbon, with a carboxylic acid group substituted at the second

position.
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Caption: 2D chemical structure of 9H-Fluorene-2-carboxylic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 9H-Fluorene-2-carboxylic acid is

provided below. These properties are essential for understanding the compound's behavior in

various experimental and biological systems.

Table 2: Physicochemical Data

Property Value

Molecular Weight 210.23 g/mol [1]

Monoisotopic Mass 210.068079557 Da[1]

Topological Polar Surface Area 37.3 Å²[1]

| Complexity | 286[1] |

Note: Further experimental data such as melting point, boiling point, and solubility were not

readily available in the initial search and would require targeted experimental studies for

determination.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific biological assays involving 9H-
Fluorene-2-carboxylic acid are highly specific to the research context. For researchers

interested in utilizing this compound, the following general workflow is recommended for

experimental design.

Pre-Experimental Phase Experimental Phase Data Analysis & Reporting

Literature Review &
 Hypothesis Formulation

Compound Procurement &
 Purity Verification (e.g., NMR, HPLC)

Solubilization &
 Stock Solution Preparation

Assay Development &
 Optimization

In Vitro Screening
(e.g., Enzyme Assays, Cell-based Assays)

In Vivo Studies
(if applicable) Data Acquisition Statistical Analysis Reporting & Publication
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Caption: A generalized experimental workflow for studies involving a chemical compound.

Methodology for Purity Verification (Example: High-Performance Liquid Chromatography -

HPLC)

Mobile Phase Preparation: Prepare an appropriate mobile phase, for instance, a gradient of

acetonitrile and water with 0.1% trifluoroacetic acid. The specific gradient will depend on the

column and the compound's polarity.

Sample Preparation: Accurately weigh and dissolve a small amount of 9H-Fluorene-2-
carboxylic acid in a suitable solvent (e.g., methanol or acetonitrile) to a known

concentration.

Instrumentation: Utilize a C18 reverse-phase HPLC column. Set the flow rate (e.g., 1

mL/min) and the UV detection wavelength (e.g., 254 nm).

Injection and Analysis: Inject the sample solution into the HPLC system.

Data Interpretation: Analyze the resulting chromatogram. A single, sharp peak is indicative of

high purity. The peak area can be used for quantification against a standard.

Disclaimer: This is a generalized protocol. Specific parameters should be optimized for the

particular instrumentation and experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 9H-Fluorene-2-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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